![molecular formula C11H14BrNO2 B8771933 Acetamide, N-[4-(3-bromopropoxy)phenyl]- CAS No. 40981-73-5](/img/structure/B8771933.png)
Acetamide, N-[4-(3-bromopropoxy)phenyl]-
Cat. No. B8771933
M. Wt: 272.14 g/mol
InChI Key: GYQVTCSDOJTHEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08207222B2
Procedure details
A solution of N-(4-hydroxyphenyl)acetamide (paracetamol) (1) (1.50 g) and 1,3-dibromobutane (14) (10.0 ml) in ethyl methyl ketone (25.0 ml) containing potassium carbonate (5.0 g) was stirred overnight at room temperature. The reaction mixture was filtered, residue washed with ethyl methyl ketone and solvent evaporated under reduced pressure to get the residue. The residue was dissolved in chloroform (200.0 ml), washed with 5% NaOH solution (3×100 ml), water (3×50 ml), dried, filtered and crystallized from methanol to get the desired product N-[4-(3-Bromo-propoxy)-phenyl]-acetamide (16) (2.01 g, 75.8%), mp 115-118° C.
Yield
75.8%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9](=[O:11])[CH3:10])=[CH:4][CH:3]=1.[Br:12][CH2:13][CH2:14][CH:15](Br)C.C(=O)([O-])[O-].[K+].[K+]>CC(CC)=O.C(Cl)(Cl)Cl>[Br:12][CH2:13][CH2:14][CH2:15][O:1][C:2]1[CH:3]=[CH:4][C:5]([NH:8][C:9](=[O:11])[CH3:10])=[CH:6][CH:7]=1 |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
|
1.5 g
|
|
Type
|
reactant
|
|
Smiles
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OC1=CC=C(C=C1)NC(C)=O
|
|
Name
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|
|
Quantity
|
10 mL
|
|
Type
|
reactant
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|
Smiles
|
BrCCC(C)Br
|
|
Name
|
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
CC(=O)CC
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Step Two
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Name
|
|
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Quantity
|
200 mL
|
|
Type
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solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred overnight at room temperature
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The reaction mixture was filtered
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WASH
|
Type
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WASH
|
|
Details
|
residue washed with ethyl methyl ketone and solvent
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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evaporated under reduced pressure
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
to get the residue
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WASH
|
Type
|
WASH
|
|
Details
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washed with 5% NaOH solution (3×100 ml), water (3×50 ml)
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
dried
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
crystallized from methanol
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCCCOC1=CC=C(C=C1)NC(C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.01 g | |
| YIELD: PERCENTYIELD | 75.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
